Cas no 872688-57-8 (2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

• Product Name: 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• CAS No: 872688-57-8
• MF: C₂₀H₁₆ClN₃O₃S
• MW: 413.877342224121
• CID: 5827525
• PubChem ID: 7205771
• Update Time: 2025-10-21

2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1390400
• SMR000237092
• 2-{[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• MLS000724957
• 872688-57-8
• AKOS024618197
• F1899-0141
• 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• 2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
• HMS2543K23
• 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Inchi： 1S/C20H16ClN3O3S/c21-14-3-1-13(2-4-14)16-6-8-20(24-23-16)28-12-19(25)22-15-5-7-17-18(11-15)27-10-9-26-17/h1-8,11H,9-10,12H2,(H,22,25)
• InChI Key： LPXRZMIUOOTLRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N=N1)SCC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 413.0600902g/mol
• Monoisotopic Mass: 413.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Comprehensive Overview of 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 872688-57-8)

The compound 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, identified by its CAS No. 872688-57-8, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a pyridazine core linked to a benzodioxin moiety via a sulfanylacetamide bridge, makes it a subject of interest for drug discovery and molecular design. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its unique pharmacophore.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's structural attributes align with these trends, as its chlorophenyl and benzodioxin components are known to interact with key enzymatic targets. For instance, similar scaffolds have been explored for their roles in kinase inhibition and GPCR modulation, topics frequently searched in academic and industrial databases. The inclusion of a sulfanyl group further enhances its versatility, enabling potential applications in protease inhibition or redox signaling.

From a synthetic chemistry perspective, the preparation of CAS No. 872688-57-8 involves multi-step organic transformations, often requiring Pd-catalyzed cross-coupling reactions to assemble the pyridazine and benzodioxin segments. This complexity underscores its value as a highly functionalized intermediate in medicinal chemistry. Laboratories focusing on structure-activity relationship (SAR) studies frequently seek such compounds to optimize bioactivity profiles, a trend reflected in rising search queries for "pyridazine derivatives in drug design" and "benzodioxin-based therapeutics."

The compound's physicochemical properties, including its logP and solubility, are critical for its bioavailability and formulation development. Computational models predict moderate lipophilicity, suggesting suitability for oral administration in preclinical studies. These characteristics align with growing interest in AI-driven drug property prediction, a hot topic in pharmaceutical R&D. Additionally, its molecular weight (~400 Da) places it within the "drug-like" space, further fueling its appeal for hit-to-lead optimization campaigns.

Beyond its pharmacological potential, 2-{6-(4-chlorophenyl)pyridazin-3-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has also been referenced in patents related to neurodegenerative disease and metabolic disorder interventions. This connection resonates with current healthcare priorities, as evidenced by frequent searches for "new targets for Alzheimer's therapy" and "small molecules for diabetes management." While clinical data remain limited, its structural analogs have demonstrated efficacy in animal models, highlighting its promise as a scaffold for further derivatization.

In summary, CAS No. 872688-57-8 represents a compelling case study in modern drug discovery, bridging chemical innovation with therapeutic potential. Its multifaceted applications—from enzyme modulation to central nervous system targeting—make it a valuable subject for ongoing research. As the scientific community continues to explore polypharmacology and multi-target agents, compounds like this will likely remain at the forefront of next-generation drug development.